Cas no 926222-06-2 (N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide)

• Product Name: N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide
• CAS No: 926222-06-2
• MF: C₁₄H₁₃FN₂O
• MW: 244.264226675034
• CID: 4665444
• Update Time: 2025-10-29

N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(aminomethyl)phenyl]-4-fluorobenzamide
• N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide

• Inchi： 1S/C14H13FN2O/c15-12-6-4-11(5-7-12)14(18)17-13-3-1-2-10(8-13)9-16/h1-8H,9,16H2,(H,17,18)
• InChI Key： BXXGLZQHWVCWBM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CN)=C1)(=O)C1=CC=C(F)C=C1

Additional information on N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide

Comprehensive Overview of N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide (CAS No. 926222-06-2)

N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide (CAS No. 926222-06-2) is a fluorinated benzamide derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its aminomethylphenyl and fluorobenzamide functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and targeted therapies, particularly in oncology and neurology.

The growing interest in N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide aligns with current trends in precision medicine and AI-driven drug design. With the rise of computational chemistry tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling, this compound has become a subject of virtual screening studies. Its fluorine atom contributes to enhanced bioavailability and metabolic stability, making it a valuable scaffold for optimizing drug candidates.

From a synthetic chemistry perspective, CAS No. 926222-06-2 exemplifies the strategic use of fluorine substitution in medicinal chemistry. The 4-fluorobenzamide moiety is known to influence pharmacokinetic properties, while the aminomethyl group provides a handle for further derivatization. Recent publications highlight its utility in developing kinase inhibitors and GPCR modulators, addressing frequently searched topics like "next-generation cancer therapeutics" and "CNS drug development."

Analytical characterization of N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, crucial for reproducible research outcomes. The pharmaceutical industry's focus on quality by design (QbD) principles has increased demand for well-characterized intermediates like this benzamide derivative.

Environmental and safety profiles of 926222-06-2 comply with modern green chemistry initiatives. Unlike traditional halogenated compounds, its fluorine substitution demonstrates improved ecological compatibility while maintaining therapeutic efficacy. This addresses growing consumer concerns about pharmaceutical pollution and biodegradable drug metabolites - trending topics in environmental health discussions.

Future research directions for N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitors, two rapidly evolving areas in drug discovery. Its balanced lipophilicity (predicted LogP ~2.5) and molecular weight (~244 g/mol) position it favorably for blood-brain barrier penetration studies, answering frequent queries about "neuroactive compound design."

The commercial availability of CAS 926222-06-2 from specialty chemical suppliers facilitates academic and industrial research. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability, while handling guidelines reflect modern laboratory safety standards. Documentation includes comprehensive spectral data and certificates of analysis, meeting rigorous quality requirements.

In conclusion, N-3-(Aminomethyl)Phenyl-4-Fluorobenzamide represents a versatile chemical entity bridging multiple disciplines. Its applications span from medicinal chemistry to chemical biology, addressing contemporary challenges in drug development. As research continues to uncover new therapeutic possibilities, this compound maintains relevance in scientific literature and patent applications worldwide.